Journal Name:Microscopy and Microanalysis
Journal ISSN:1431-9276
IF:4.099
Journal Website:http://journals.cambridge.org/action/displayJournal?jid=MAM
Year of Origin:1997
Publisher:Cambridge University Press
Number of Articles Per Year:79
Publishing Cycle:Bimonthly
OA or Not:Not
Parameter identification for a model for multi-functional materials with hysteresis and thermodynamic compatibility
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-04-24 , DOI: 10.1177/1045389x231167068
Multifunctional materials have tremendous potential for engineering applications as they are able to convert mechanical to electromagnetic energy and vice-versa. One of the features of this class o...
Detail
Mechanically-driven energy harvester in railway freight system: Integrated modeling and performance analysis
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-01-31 , DOI: 10.1177/1045389x221151067
Vibration energy harvesters (VEHs) convert mechanical energy of unpowered freight wagons into electricity and unlock more smart devices to improve operating conditions. In this paper, the nut-screw...
Detail
Modeling of photo-thermo-sensitive hydrogels by applying the temperature expansion analogy
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-04-24 , DOI: 10.1177/1045389x231167798
Hydrogels are an outstanding material for sensor and actuator applications, for example, chemosensors and microfluidics, and have been extensively studied in both, experiments as well as in modelin...
Detail
Self-sensing active artificial hair cells inspired by the cochlear amplifier, Part II: Experimental validation
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-04-11 , DOI: 10.1177/1045389x231164514
Mimicking the nonlinear compressive behavior of the mammalian cochlear amplifier that results in the compression of high-intensity sounds and amplification of faint stimuli can lead to transformati...
Detail
A hybrid flow energy harvester using combined piezoelectric and electromagnetic transductions for pipeline network monitoring
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-01-12 , DOI: 10.1177/1045389x221147647
An energy harvester that employs both electromagnetic and piezoelectric effects to convert fluid flow energy in the pipeline into electrical energy for powering wireless sensor nodes (WSNs) of the ...
Detail
A piezoelectric valveless pump with flexible actuators
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-01-12 , DOI: 10.1177/1045389x221142089
A piezoelectric valveless pump with flexible actuators (PVPFA) is proposed, which owns advantages of flexible driving, changeable flow direction and high output performance. The PVPFA is consist of...
Detail
A survey of Bouc-Wen hysteretic models applied to piezo-actuated mechanical systems: Modeling, identification, and control
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-03-16 , DOI: 10.1177/1045389x231157361
Hysteretic nonlinearity behavior ubiquitously occurs in mechanical systems, particularly in high-precision instruments, which severely degrades system output performance. Consequently, it is unavoi...
Detail
Design and control of a new electrostrictive polymer based continuum actuator for endoscopic robot
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2022-12-22 , DOI: 10.1177/1045389x221142090
Minimally Invasive Surgery (MIS) consists of the insertion of a flexible endoscope into the patient body through natural orifices. Over the past few decades, the growing interest in microelectromec...
Detail
Design and analysis of unsymmetrical SSD based negative capacitance technique for vibration suppression
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-01-11 , DOI: 10.1177/1045389x221142082
Synchronized switch damping on negative capacitance (SSDNC), as one of the nonlinear synchronized switch damping (SSD) techniques, has been received much attention in recent years. The damping effe...
Detail
Self-sensing and self-healing smart fiber-reinforced thermoplastic composite embedded with CNT film
Microscopy and Microanalysis ( IF 4.099 ) Pub Date: 2023-01-12 , DOI: 10.1177/1045389x221147662
Impacts can degrade the strength of composite structures; thus, impact damages should be monitored and repaired. In this study, a novel composite consisting of carbon nanotube film and glass fiber-...
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.30 53 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/cup/mam